Cas no 50592-61-5 (5-Methylenenonanedinitrile)

• Product Name: 5-Methylenenonanedinitrile
• CAS No: 50592-61-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 377742
• PubChem ID: 3016531
• Update Time: 2025-04-19

5-Methylenenonanedinitrile Chemical and Physical Properties

Names and Identifiers

• Nonanedinitrile,5-methylene-
• 5-methylenenonanedinitrile
• 5-methylidenenonanedinitrile
• 50592-61-5
• EINECS 256-630-3
• DTXSID80198631
• SCHEMBL60459
• NS00032086
• KKWHJFKPVHVBSZ-UHFFFAOYSA-N
• 5-methylene-1,9-nonanedinitrile
• 5-Methylenenonanedinitrile

• Inchi： 1S/C10H14N2/c1-10(6-2-4-8-11)7-3-5-9-12/h1-7H2
• InChI Key： KKWHJFKPVHVBSZ-UHFFFAOYSA-N
• SMILES： N#CCCCC(=C)CCCC#N

Computed Properties

• Exact Mass: 162.11582
• Monoisotopic Mass: 162.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6

Experimental Properties

• Density: 0.925
• Boiling Point: 323°C at 760 mmHg
• Flash Point: 149.9°C
• Refractive Index: 1.457
• PSA: 47.58